1-(Piperazin-1-yl)nonan-1-one

• IUPAC Name: 1-piperazin-1-ylnonan-1-one
• InChI: InChI=1S/C13H26N2O/c1-2-3-4-5-6-7-8-13(16)15-11-9-14-10-12-15/h14H,2-12H2,1H3
• InChI Key: YTBUHNJZYYUMOW-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC(=O)N1CCNCC1
• Molecular Formula: C13H26N2O
• Molecular Weight: 226.36 g/mol

Description

“1-(Piperazin-1-yl)nonan-1-one” is a compound that contains a piperazine ring, which is a heterocyclic amine consisting of a six-membered ring containing two nitrogen atoms at opposite positions in the ring. Piperazine derivatives have been studied for their potential biological activities.

Scientific Research Applications

Synthesis and Chemical Properties

Piperazine derivatives have been synthesized through various chemical processes, aiming to explore their therapeutic potential. For example, the design, synthesis, and pharmacological evaluation of novel derivatives involving piperazine structures have been extensively studied. These compounds have shown significant antidepressant and antianxiety activities in preclinical models, highlighting their potential for further pharmacological exploitation (J. Kumar et al., 2017). Similarly, analogues of σ receptor ligand PB28, with added polar functionality and reduced lipophilicity, have been designed for potential use as positron emission tomography radiotracers, underscoring the chemical versatility of piperazine derivatives in designing diagnostic tools (C. Abate et al., 2011).

Pharmacological Applications

Piperazine cores are integral to the development of compounds with diverse pharmacological activities. For instance, compounds incorporating piperazines have been investigated for their antitumor activity against various cancer cell lines, revealing specific derivatives with promising efficacy (Eslam S. Daldoom et al., 2020). Moreover, the synthesis of heterocyclic compounds featuring piperazine units has demonstrated potential anti-bone cancer activity, highlighting the role of such derivatives in oncological research (G. Lv et al., 2019).

Anti-tubercular and Anti-bacterial Activity

Designing and synthesizing piperazine-containing compounds for anti-tubercular activity have shown some derivatives to exhibit moderate to very good efficacy against Mycobacterium tuberculosis strains. This indicates the potential of piperazine derivatives in addressing tuberculosis, especially multidrug-resistant strains (Kalaga Mahalakshmi Naidu et al., 2016). Additionally, novel bis(pyrazole-benzofuran) hybrids possessing a piperazine linker have been synthesized, showing potent bacterial biofilm and MurB inhibitors, which are crucial for developing new antibacterial agents (Ahmed E. M. Mekky et al., 2020).

Central Pharmacological Activity

Piperazine derivatives have been recognized for their central pharmacological activity, serving as therapeutic tools in treating psychological disorders. These derivatives exhibit a range of activities, including antipsychotic, antidepressant, and anxiolytic effects, underscoring their significance in developing treatments for central nervous system disorders (A. F. Brito et al., 2018).